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Introduction

WJ460 is a novel, potent, and selective small molecule inhibitor of Myoferlin (MYOF), a
transmembrane protein frequently overexpressed in various cancers, including breast and
pancreatic cancer.[1][2][3] Myoferlin plays a critical role in tumor progression, including cell
proliferation, migration, invasion, and membrane trafficking, making it a compelling therapeutic
target.[1][4] This technical guide provides an in-depth overview of the foundational preclinical
research on WJ460, detailing its mechanism of action, anti-tumor efficacy, and the
experimental methodologies used in its characterization. WJ460 has demonstrated significant
anti-tumor activity by inducing cell cycle arrest, mitophagy, and a form of iron-dependent cell
death known as ferroptosis.[1][5]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the efficacy of WJ460 from
in vitro and in vivo studies.

Table 1: In Vitro Efficacy of WJ460
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Cancer Type Cell Line Assay IC50 (nM) Reference
Collagen |
Breast Cancer MDA-MB-231 ) 43.37 [1]
Invasion
Collagen |
Breast Cancer BT549 ] 36.40 [1]
Invasion
Pancreatic )
MiaPaCa-2 Cell Confluency 20.92 +1.02 [2]
Cancer
Pancreatic
BxPC-3 Cell Confluency ~48.44 2]
Cancer

Table 2: In Vivo Efficacy of WJ460 in a Breast Cancer Metastasis Mouse Model

Treatment
. Tumor Cell .
Animal Model Li Dosing Outcome Reference
ine
Regimen
Significantly
inhibited
pulmonary
metastasis in a
5-10 mg/kg, ]
_ ) . concentration-
Athymic Nude MDA-MB-231- intraperitoneal
) ) o ) dependent [1]
Mice Luciferase injection, single

dose

manner; Inhibited
proliferation of
MDA-MB-231
cells; Increased

overall survival.

Mechanism of Action and Signhaling Pathways

WJ460 exerts its anti-tumor effects by directly binding to and inhibiting myoferlin.[2][3] This

interaction disrupts key signaling pathways involved in cancer cell survival, proliferation, and

metastasis.
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Disruption of Myoferlin-Rab7 Interaction and Endocytic
Trafficking

WJ460 disrupts the interaction between myoferlin and Rab7, a key protein in late endosome
function.[2][4] This impairment of the endocytic pathway affects the trafficking and signaling of
receptor tyrosine kinases (RTKs) like EGFR and VEGFR-2, which are crucial for tumor growth

and angiogenesis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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potential-of-wj460]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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